molecular formula C24H20BrOP B8538736 2-Hydroxyphenyltriphenylphosphonium bromide CAS No. 844468-42-4

2-Hydroxyphenyltriphenylphosphonium bromide

Cat. No.: B8538736
CAS No.: 844468-42-4
M. Wt: 435.3 g/mol
InChI Key: NWJMQANXYYUHKR-UHFFFAOYSA-N
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Description

2-Hydroxyphenyltriphenylphosphonium bromide is a useful research compound. Its molecular formula is C24H20BrOP and its molecular weight is 435.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

844468-42-4

Molecular Formula

C24H20BrOP

Molecular Weight

435.3 g/mol

IUPAC Name

(2-hydroxyphenyl)-triphenylphosphanium;bromide

InChI

InChI=1S/C24H19OP.BrH/c25-23-18-10-11-19-24(23)26(20-12-4-1-5-13-20,21-14-6-2-7-15-21)22-16-8-3-9-17-22;/h1-19H;1H

InChI Key

NWJMQANXYYUHKR-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)[P+](C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4O.[Br-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

10.4 g (0.060 mol) of 2-bromophenol, 17.3 g (0.066 mol) of triphenyl phosphine, 0.65 g (5 mmol) of nickel chloride, and 40 ml of ethylene glycol were put into a separable flask (volume, 200 ml) equipped with a condenser and a stirrer, and reacted with stirring under heat at 160° C. The reaction liquid was cooled, 40 ml of pure water was dropwise added thereto, and the deposited crystal was washed with toluene, taken out through filtration, and dried to obtain triphenyl(2-hydroxyphenyl)phosphonium bromide.
Quantity
10.4 g
Type
reactant
Reaction Step One
Quantity
17.3 g
Type
reactant
Reaction Step One
Quantity
40 mL
Type
reactant
Reaction Step One
Quantity
0.65 g
Type
catalyst
Reaction Step One
Name
Quantity
40 mL
Type
solvent
Reaction Step Two

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